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Compound of Interest

Compound Name:
3,6-Dimethoxypyridine-2-

carbaldehyde

Cat. No.: B13575342

Get Quote

A note from the Senior Application Scientist: In the landscape of chemical research and drug

development, it is not uncommon to encounter compounds that, despite their potential

significance, lack extensive documentation. This guide addresses such a case: 3,6-
Dimethoxypyridine-2-carbaldehyde. Our comprehensive search of prominent chemical

databases and the scientific literature has revealed a notable absence of readily available

physical and spectral data for this specific isomer.

This guide, therefore, serves a dual purpose. Firstly, it transparently communicates the current

lack of available data for 3,6-Dimethoxypyridine-2-carbaldehyde. Secondly, and more

importantly, it provides a detailed technical overview of its closely related and commercially

available isomers: 2,6-Dimethoxypyridine-3-carbaldehyde and 6-Methoxypyridine-2-

carbaldehyde. By presenting the known properties and synthetic considerations of these

analogous structures, we aim to equip researchers with a valuable comparative framework and

predictive insights that can inform their work with less-characterized pyridine derivatives.
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The Landscape of Methoxy-Substituted Pyridine
Carbaldehydes
Methoxy-substituted pyridine carbaldehydes are a class of heterocyclic compounds of

significant interest in medicinal chemistry and organic synthesis. The pyridine ring, a

foundational scaffold in numerous pharmaceuticals, coupled with the electron-donating

methoxy groups and the reactive aldehyde functionality, makes these molecules versatile

building blocks for the synthesis of more complex molecular architectures. The aldehyde group,

in particular, serves as a synthetic handle for a variety of chemical transformations, including

reductive aminations, Wittig reactions, and the formation of Schiff bases, which are crucial for

the construction of novel bioactive compounds.

The specific substitution pattern of the methoxy and carbaldehyde groups on the pyridine ring

profoundly influences the molecule's electronic properties, reactivity, and ultimately, its

biological activity. It is for this reason that a thorough understanding of the distinct

characteristics of each isomer is paramount for its effective application in research and

development.

Physicochemical Properties of Commercially
Available Isomers
While data for 3,6-Dimethoxypyridine-2-carbaldehyde is not available, a summary of the

known physical and chemical properties of its isomers provides a useful benchmark for

researchers.
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Property
2,6-Dimethoxypyridine-3-
carbaldehyde

6-Methoxypyridine-2-
carbaldehyde

CAS Number 58819-72-0[1] 54221-96-4[2]

Molecular Formula C₈H₉NO₃[1] C₇H₇NO₂[2]

Molecular Weight 167.16 g/mol [1] 137.14 g/mol

Appearance
Pale yellow to light brown

solid[1]

Clear yellow to orange to

brown liquid[2]

Melting Point 68-72 °C Not Applicable

Boiling Point Not Available 103-104 °C at 20 mmHg

Solubility

Soluble in organic solvents like

ethanol and dichloromethane;

limited solubility in water.[1]

Not specified, but likely soluble

in common organic solvents.

Density Not Available 1.140 g/mL at 25 °C

Refractive Index Not Available n20/D 1.532

Synthesis and Reactivity: A Comparative Overview
The synthesis of pyridine carbaldehydes often involves the oxidation of the corresponding

methyl or hydroxymethyl pyridines. The presence and position of methoxy groups can influence

the choice of oxidizing agents and reaction conditions.

General Synthetic Approach
A common strategy for the synthesis of pyridine aldehydes is the oxidation of the

corresponding alcohol or methyl group. For instance, the oxidation of a (methoxypyridin-

yl)methanol derivative would yield the desired aldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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